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Compound of Interest

Compound Name: Cbr1-IN-7

Cat. No.: B12375641

Essential Safety Protocols for Handling Cbr1-IN-
7

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Cbrl1-IN-7, a human Carbonyl Reductase 1 (CBR1) inhibitor used in cancer research.[1] Given
the absence of a publicly available, specific Safety Data Sheet (SDS) for Cbr1-IN-7, this
document is based on best practices for handling novel small molecule inhibitors in a
laboratory environment. It is imperative to consult the supplier-provided SDS upon receipt of
the compound and to adhere to your institution's environmental health and safety (EHS)
guidelines.

Key Safety and Handling Information

While specific quantitative data for Cbrl-IN-7 is not available, the following table outlines the
essential information that researchers should obtain from the supplier's safety data sheet. This
structured format allows for a clear understanding of the compound's characteristics and the
necessary precautions.
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Parameter

Information (to be
obtained from supplier
SDS)

General Guidance

Chemical Name Cbr1-IN-7 Carbonyl Reductase 1 Inhibitor
CAS Number 1119826-35-5 Not Available
Molecular Formula C21H22012 Not Available
Molecular Weight 494.40 Not Available
Appearance Solid powder Not Available
Solubility Soluble in DMSO Not Available

Storage Temperature

Room temperature in
continental US; may vary

elsewhere.[1]

Store in a cool, dry, well-
ventilated area away from

incompatible substances.

Hazard Classification

(e.g., Irritant, Sensitizer, etc.)

Treat as a potentially

hazardous substance.

Pictograms

(GHS Hazard Pictograms)

Refer to supplier SDS.

Signal Word

(e.g., Warning, Danger)

Refer to supplier SDS.

Hazard Statements

(e.g., H302: Harmful if

swallowed)

Refer to supplier SDS.

Precautionary Statements

(e.g., P264: Wash hands
thoroughly after handling)

Refer to supplier SDS.

Exposure Limits

(e.g., PEL, TLV)

Not established. Minimize

exposure.

In case of Exposure

(First Aid Measures)

Refer to supplier SDS.

Experimental Protocols: Safe Handling and Disposal

The following protocols provide step-by-step guidance for the safe handling and disposal of

Cbr1-IN-7, from receipt to waste management.
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Receiving and Storage

 Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.
» Verify: Ensure the product label matches the order information.

» Store: Store the compound in a tightly sealed container in a designated, well-ventilated, and
secure location, following the temperature guidelines provided by the supplier.

Preparation of Solutions

All preparation steps should be performed in a certified chemical fume hood.

Don PPE: Wear appropriate personal protective equipment, including a lab coat, safety
goggles with side shields, and chemical-resistant gloves (nitrile is a common choice).

o Weighing: Carefully weigh the required amount of Cbr1-IN-7 powder. Avoid creating dust.

o Dissolving: Add the appropriate solvent (e.g., DMSO) to the powder. Mix gently until fully
dissolved.

e Labeling: Clearly label the solution with the compound name, concentration, solvent, date of
preparation, and your initials.

Use in Experiments

o Containment: Conduct all experiments involving Cbr1-IN-7 within a chemical fume hood or
other appropriate containment device.

e Handling: Use calibrated pipettes and disposable tips to handle solutions. Avoid direct
contact with skin and eyes.

o Aerosol Prevention: Be mindful of procedures that could generate aerosols.

Decontamination

o Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand). Place the contaminated absorbent in a sealed, labeled hazardous waste container.
For larger spills, follow your institution's emergency procedures.
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» Surfaces: Decontaminate work surfaces with an appropriate cleaning agent.

o Equipment: Clean all non-disposable equipment thoroughly after use.

Disposal Plan

Proper disposal of Cbrl-IN-7 and associated waste is critical to prevent environmental
contamination and ensure laboratory safety.

e Waste Segregation:

o Solid Waste: Collect unused Cbrl-IN-7 powder, contaminated gloves, pipette tips, and
other solid materials in a designated, clearly labeled hazardous waste container.

o Liquid Waste: Collect unused stock solutions, working solutions, and the first rinse of any
"empty" container in a designated, leak-proof hazardous liquid waste container compatible
with the solvent used.

» Container Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and
include the full chemical name ("Cbrl1-IN-7"), the solvent (if applicable), and the date of
accumulation.

o Storage of Waste: Store waste containers in a designated, secure, and well-ventilated
secondary containment area, away from general laboratory traffic.

e Waste Pickup: Follow your institution's specific procedures for requesting a hazardous waste
pickup.

Visual Workflow Guides

The following diagrams illustrate the recommended workflows for the safe handling and
disposal of Cbrl-IN-7.
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Caption: A workflow diagram for the safe handling of Cbr1-IN-7.

Safe Handling Workflow for Cbr1-IN-7
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Waste Disposal Workflow for Cbr1-IN-7
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Caption: A workflow diagram for the proper disposal of Cbr1-IN-7 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Cbrl1-IN-7].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375641#personal-protective-equipment-for-
handling-cbrl-in-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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